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Compound of Interest

Compound Name: FTT5

Cat. No.: B15073588

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds is a critical component of laboratory safety and
regulatory compliance. This guide provides essential information on the proper disposal
procedures for FTT5, a lipid-like compound utilized in the formation of lipid-like nanoparticles
(LLNs) for mRNA delivery and genome editing. Adherence to these guidelines is paramount for
ensuring a safe laboratory environment and minimizing environmental impact.

FTT5: A Profile

FTT5, with the CAS Number 2803606-43-9, is supplied as a solution in ethanol.[1] This
fundamental characteristic dictates its primary disposal pathway. While FTT5 itself is not
classified as a hazardous substance, the ethanol solvent is a flammable liquid, rendering the
entire solution as hazardous waste.

Characteristic Information Source

Product Name FTT5 Cayman Chemical[1]
CAS Number 2803606-43-9 Cayman Chemical[1]
Formulation A solution in ethanol Cayman Chemical[1]

Not a hazardous substance or )
o ] General Chemical Safety
Hazard Classification mixture (FTT5); Hazardous o
Guidelines
due to ethanol solvent
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The Disposal Protocol: A Step-by-Step Guide

The disposal of FTT5 must be handled in accordance with all applicable federal, state, and
local regulations for hazardous waste. The following protocol outlines the necessary steps for
its safe disposal.

1. Personal Protective Equipment (PPE): Before handling FTT5 solution, ensure you are
wearing appropriate PPE, including:

o Safety glasses or goggles

e Chemical-resistant gloves (nitrile or neoprene)
e Alab coat

2. Waste Collection:

» Do not dispose of FTT5 solution down the drain. Ethanol concentrations of 24% or higher are
typically considered hazardous waste and are prohibited from sewer disposal.[2][3]

e Collect all waste FTT5 solution in a designated, leak-proof, and clearly labeled hazardous
waste container. The container should be compatible with ethanol.

e The label on the waste container must include:

o

The words "Hazardous Waste"

The full chemical name: "FTT5 in Ethanol"

[¢]

[¢]

The approximate concentration of FTT5 and ethanol

The date the waste was first added to the container

o

3. Waste Storage:

» Store the hazardous waste container in a designated satellite accumulation area, such as a
chemical fume hood or a flammable safety cabinet.
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o Keep the container tightly sealed when not in use to prevent the evaporation of ethanol and
the release of vapors.

o Ensure that the storage area is well-ventilated.
4. Waste Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

e Do not mix FTT5 waste with other chemical waste streams unless specifically instructed to
do so by your EHS office.

Experimental Protocols

As FTT5 is disposed of as a hazardous waste solution due to its ethanol content, there are no
specific experimental protocols for its treatment or neutralization prior to disposal. The primary
"protocol” is the administrative and logistical procedure of proper collection, storage, and
transfer to a licensed waste management facility.

FTT5 Disposal Decision Pathway

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of FTT5.
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Caption: Decision workflow for the proper disposal of FTT5 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of FTT5, contributing to a culture of safety and environmental responsibility within their
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organization. Always consult your institution's specific waste management policies and the
manufacturer's Safety Data Sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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